Cas no 13012-93-6 (Benzo[b]thiophene-5-ol,3-(2-aminoethyl)-)

• Product Name: Benzo[b]thiophene-5-ol,3-(2-aminoethyl)-
• CAS No: 13012-93-6
• MF: C₁₀H₁₁NOS
• MW: 193.265441179276
• CID: 211323
• PubChem ID: 25600
• Update Time: 2025-04-19

Benzo[b]thiophene-5-ol,3-(2-aminoethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-5-ol,3-(2-aminoethyl)-
• 3-(2-aminoethyl)-1-benzothiophen-5-ol
• 3-(2-Aminoethyl)-1-benzothiophene-5-ol
• 3-(β-Aminoethyl)-5-hydroxybenzo[b]thiophene
• SCHEMBL8586692
• DTXSID80156357
• CHEBI:125664
• BRN 1309943
• BENZO(b)THIOPHEN-5-OL, 3-(2-AMINOETHYL)-
• BRD-K88575585-001-01-2
• EN300-7465285
• Q27216274
• 13012-93-6
• 3-(2-Aminoethyl)benzo(b)thiophen-5-ol

• Inchi： 1S/C10H11NOS/c11-4-3-7-6-13-10-2-1-8(12)5-9(7)10/h1-2,5-6,12H,3-4,11H2
• InChI Key： ONTWCYDBNXHETF-UHFFFAOYSA-N
• SMILES： S1C=C(CCN)C2C=C(C=CC1=2)O

Computed Properties

• Exact Mass: 193.05623
• Monoisotopic Mass: 193.056135
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.5
• XLogP3: 1.9

Experimental Properties

• Density: 1.306
• Boiling Point: 382.9°Cat760mmHg
• Flash Point: 185.4°C
• Refractive Index: 1.704
• PSA: 46.25